Cas no 600-35-1 (3,3-dibromo-2-oxopropanoic acid)

• Product Name: 3,3-dibromo-2-oxopropanoic acid
• CAS No: 600-35-1
• MF: C₃H₂Br₂O₃
• MW: 245.854179859161
• CID: 1618014
• PubChem ID: 120293
• Update Time: 2025-04-21

3,3-dibromo-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dibromo-2-oxopropanoic acid
• dibromopyruvic acid
• DTXSID20208703
• CS-0186733
• SCHEMBL2460263
• 600-35-1
• Pyruvic acid, dibromo-
• C3H2Br2O3
• AKOS037649207
• BS-17194
• BRN 1754676
• Dibrombrenztraubensaure
• Propanoic acid, 3,3-dibromo-2-oxo- (9CI)
• MFCD01686782
• Propanoic acid, 3,3-dibromo-2-oxo-
• 3-03-00-01168 (Beilstein Handbook Reference)
• O10902

• Inchi： 1S/C3H2Br2O3/c4-2(5)1(6)3(7)8/h2H,(H,7,8)
• InChI Key： UPWSEHPIDUSFRO-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)=O)Br

Computed Properties

• Exact Mass: 243.83696
• Monoisotopic Mass: 243.83707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 2.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 253.3±30.0 °C at 760 mmHg
• Flash Point: 107.0±24.6 °C
• PSA: 54.37
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,3-dibromo-2-oxopropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)